2-Ethynyl-1,3,3-trimethylcyclohex-1-ene

• IUPAC Name: 2-ethynyl-1,3,3-trimethylcyclohexene
• InChI: InChI=1S/C11H16/c1-5-10-9(2)7-6-8-11(10,3)4/h1H,6-8H2,2-4H3
• InChI Key: QGTBEURZGSLOFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C#C
• Molecular Formula: C11H16
• DSSTOX Substance ID: DTXSID40535462
• Molecular Weight: 148.24 g/mol
• CAS RN: 1892-05-3

Description

2-Ethynyl-1,3,3-trimethylcyclohex-1-ene is a chemical compound with the CAS number 1892-05-3. It is a derivative of cyclohexene, a six-membered carbon ring with one double bond.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a six-membered carbon ring and various functional groups attached. The exact structure can be viewed using specific software.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Precursors and Derivatives : The compound has been used in the synthesis of various chemical precursors. For example, it was involved in reactions for creating compounds required for the synthesis of precalciferol, demonstrating its utility in creating complex molecules (Dawson et al., 1971).

• Photochemical Reactivity : It has been explored in the context of photochemical reactions. In a study, diarylethene trimers bridged by ethenyl and ethynyl groups, including compounds similar to 2-Ethynyl-1,3,3-trimethylcyclohex-1-ene, displayed unique photochromic behaviors under UV light (Choi et al., 2006).

• Catalytic Reactions : The compound has been used in studies investigating catalytic reactions, such as cycloisomerization, which are crucial for the synthesis of various organic compounds (Madhushaw et al., 2004).

Polymerization and Material Science

• Polymerization Studies : It has been a subject of research in polymerization processes. For instance, 1-ethynyl-1-cyclohexanol, a related compound, showed potential in solid-state polymerization processes, indicating the relevance of similar compounds in the development of new polymeric materials (Usanmaz & Kizilirmak, 1992).

• Material Synthesis : Research into the synthesis of materials, such as oligomers and polymers with specific properties, has involved compounds related to this compound. These studies contribute to the development of materials with tailored characteristics for various applications (Nierengarten, 2004).

Organic Synthesis and Mechanistic Studies

• Mechanistic Insights in Organic Reactions : Compounds structurally related to this compound have been used to understand the mechanisms of various organic reactions. These studies provide insights into reaction pathways and can aid in the development of new synthetic methods (Gottschling et al., 2005).

Synthesis routes and methods

Procedure details

The prerequisite 2-ethynyl-1,3,3-trimethyl-1-cyclohexene was synthesized according to standard procedures by addition of the Li-derivative of TMS-acetylene to 2,2,6-trimethylcyclohexanone, dehydration by treatment with Burgess-reagent (methoxy-carbonylsulfamoyl-triethylammonium hydroxide, inner salt), and finally desilyation with tetrabutylammonium fluoride. It has to be used immediately due to its instability.